methyl 4-{5-[(5-oxo-3-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)methyl]-2-furyl}benzoate

• IUPAC Name: methyl 4-[5-[(Z)-(5-oxo-3-phenyl-1H-pyrazol-4-ylidene)methyl]furan-2-yl]benzoate
• InChI: InChI=1S/C22H16N2O4/c1-27-22(26)16-9-7-14(8-10-16)19-12-11-17(28-19)13-18-20(23-24-21(18)25)15-5-3-2-4-6-15/h2-13H,1H3,(H,24,25)/b18-13-
• InChI Key: UKSMIKORXPQEQX-AQTBWJFISA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C2=CC=C(O2)C=C3C(=NNC3=O)C4=CC=CC=C4
• Isomeric SMILES: COC(=O)C1=CC=C(C=C1)C2=CC=C(O2)/C=C\3/C(=NNC3=O)C4=CC=CC=C4
• Molecular Formula: C22H16N2O4
• Molecular Weight: 372.4 g/mol

Description

The compound “methyl 4-{5-[(5-oxo-3-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)methyl]-2-furyl}benzoate” is a pyrazole derivative. Pyrazoles are a class of organic compounds with a five-membered aromatic ring, containing two nitrogen atoms and three carbon atoms.

Synthesis Analysis

Pyrazole derivatives can be synthesized using various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with carbonyl system. A specific synthesis method for this compound is not mentioned in the available data.

Physical And Chemical Properties Analysis

The average mass of this compound is 359.381 Da. Other physical and chemical properties such as melting point, boiling point, and solubility are not provided in the available data.

Scientific Research Applications

Quantum Computing

Quantum computing harnesses the peculiar properties of quantum mechanics to perform computations that classical computers struggle with. .

Agriculture and Forestry

Multidisciplinary efforts combining botany, ecology, and computer science can benefit from our compound. .

Seed Preservation

Lastly, our compound might contribute to seed preservation techniques. .

Future Directions

Pyrazole derivatives have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry. They are often used as scaffolds in the synthesis of bioactive chemicals. Therefore, future research could focus on exploring the potential applications of this compound in these areas.

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various proteins and receptors, influencing a range of biological activities .

Mode of Action

It’s known that the compound forms hydrogen bonds with amino acid residues in target proteins , which could potentially alter their function.

Biochemical Pathways

Similar compounds have been found to influence a variety of biological activities, suggesting that multiple pathways could be affected .

Result of Action

Similar compounds have been found to exhibit a range of biological activities, suggesting that this compound could have multiple effects at the molecular and cellular level .

Action Environment

It’s known that factors such as ph, temperature, and the presence of other molecules can influence the action of similar compounds .